Cas no 2197981-30-7 (N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide)

• Product Name: N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide
• CAS No: 2197981-30-7
• MF: C₁₈H₂₁F₃N₂O₄
• MW: 386.365555524826
• CID: 5410501
• PubChem ID: 145907902
• Update Time: 2025-07-21

N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-oxo-2-[[tetrahydro-4-[3-(trifluoromethoxy)phenyl]-2H-pyran-4-yl]amino]ethyl]-2-propenamide
• N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide
• Z2711173454
• 2197981-30-7
• EN300-26596950

• Inchi： 1S/C18H21F3N2O4/c1-3-16(25)23(2)12-15(24)22-17(7-9-26-10-8-17)13-5-4-6-14(11-13)27-18(19,20)21/h3-6,11H,1,7-10,12H2,2H3,(H,22,24)
• InChI Key： HWQOGSBICPKZCI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(CCOCC1)NC(CN(C(C=C)=O)C)=O)(F)F

Computed Properties

• Exact Mass: 386.14534164g/mol
• Monoisotopic Mass: 386.14534164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.5±50.0 °C(Predicted)
• pka: 13.48±0.20(Predicted)

Additional information on N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide

Introduction to N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide (CAS No. 2197981-30-7)

N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide, a compound with the CAS number 2197981-30-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a trifluoromethoxy group in its molecular structure enhances its metabolic stability and binding affinity, making it a promising candidate for further research and development.

The chemical structure of this compound is characterized by a prop-2-enamide moiety linked to a carbamoyl group, which is further substituted with an oxan-4-yl ring. This intricate arrangement not only contributes to the compound's distinct chemical properties but also opens up numerous possibilities for its biological activity. The 4-[3-(trifluoromethoxy)phenyl]oxan-4-yl moiety is particularly noteworthy, as it introduces a high degree of specificity that can be exploited in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Its ability to interact with biological targets at a molecular level makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

One of the most compelling aspects of this compound is its structural diversity, which allows for the exploration of multiple pharmacophores. The combination of the trifluoromethoxy group and the oxan-4-yl ring creates a unique scaffold that can be modified to enhance potency and selectivity. This flexibility is particularly important in drug discovery, where the ability to fine-tune molecular properties is crucial for achieving optimal therapeutic effects.

The synthesis of N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process begins with the preparation of key intermediates, followed by their functionalization to introduce the desired substituents. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

Recent studies have demonstrated that derivatives of this compound exhibit significant pharmacological activity. For instance, modifications to the carbamoyl group have shown promise in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes. Similarly, alterations to the prop-2-enamide moiety have resulted in compounds with enhanced binding affinity to specific receptors. These findings underscore the importance of structural optimization in drug development and highlight the potential of N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide as a lead compound.

The use of computational methods has also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques have been employed to predict how it interacts with biological targets at an atomic level. These insights have guided synthetic efforts and helped identify new analogs with improved properties. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and bring new therapies to patients more quickly.

In conclusion, N-methyl-N-[({4-[3-(trifluoromethoxy)phenyl]oxan-4-yl}carbamoyl)methyl]prop-2-enamide (CAS No. 2197981-30-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential therapeutic applications, make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for various diseases.